![molecular formula C16H15F2NO3 B6637640 [2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-(3-methylfuran-2-yl)methanone](/img/structure/B6637640.png)
[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-(3-methylfuran-2-yl)methanone
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Overview
Description
[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-(3-methylfuran-2-yl)methanone, also known as DMFM, is a chemical compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. DMFM belongs to the class of pyrrolidinyl-furanone compounds, which have been found to exhibit various biological activities.
Mechanism of Action
The exact mechanism of [2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-(3-methylfuran-2-yl)methanone's anti-tumor activity is not yet fully understood. However, studies have suggested that this compound may inhibit the activity of certain enzymes involved in cancer cell proliferation and survival pathways. This compound has also been found to modulate the expression of genes involved in cell cycle regulation and apoptosis.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been reported to inhibit the activity of certain enzymes involved in inflammation and oxidative stress. This compound has also been found to improve glucose tolerance and insulin sensitivity in animal models.
Advantages and Limitations for Lab Experiments
[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-(3-methylfuran-2-yl)methanone has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits potent anti-tumor activity in various cancer cell lines. However, this compound also has some limitations. It is not very water-soluble, which can make it difficult to administer in certain experiments. This compound also has a short half-life, which can limit its effectiveness in vivo.
Future Directions
There are several future directions for research on [2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-(3-methylfuran-2-yl)methanone. One area of interest is the development of more water-soluble analogs of this compound that can be administered more easily in vivo. Another area of interest is the investigation of this compound's potential as a therapeutic agent for other diseases, such as diabetes and inflammation. Finally, further studies are needed to fully elucidate the mechanism of this compound's anti-tumor activity and to identify potential drug targets.
Synthesis Methods
The synthesis of [2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-(3-methylfuran-2-yl)methanone involves the reaction of 2,5-difluorobenzaldehyde with 4-hydroxypyrrolidine in the presence of a catalyst, followed by the reaction of the resulting intermediate with 3-methylfuran-2-carboxylic acid. The final product is obtained after purification using column chromatography.
Scientific Research Applications
[2-(2,5-Difluorophenyl)-4-hydroxypyrrolidin-1-yl]-(3-methylfuran-2-yl)methanone has been found to exhibit potent anti-tumor activity in various cancer cell lines. It has been reported to induce cell cycle arrest and apoptosis in cancer cells, while having minimal cytotoxic effects on normal cells. This compound has also been found to inhibit the growth and metastasis of tumors in animal models.
properties
IUPAC Name |
[2-(2,5-difluorophenyl)-4-hydroxypyrrolidin-1-yl]-(3-methylfuran-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15F2NO3/c1-9-4-5-22-15(9)16(21)19-8-11(20)7-14(19)12-6-10(17)2-3-13(12)18/h2-6,11,14,20H,7-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPKPVHAFSGNYLD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC=C1)C(=O)N2CC(CC2C3=C(C=CC(=C3)F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15F2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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